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Compound of Interest

Compound Name: Picolinohydrazide

Cat. No.: B126095 Get Quote

An In-depth Technical Guide to the Chemical Properties and Formula of Picolinohydrazide

Abstract
Picolinohydrazide, a heterocyclic organic compound, serves as a critical building block in

medicinal and coordination chemistry. This technical guide provides a comprehensive overview

of its chemical formula, core physicochemical properties, and synthesis. Detailed experimental

protocols for its preparation and characterization are presented, alongside its significant role as

a versatile ligand and a precursor to biologically active molecules. This document is intended

for researchers, scientists, and professionals in the field of drug development seeking a

detailed understanding of picolinohydrazide.

Chemical Identity and Formula
Picolinohydrazide is a derivative of pyridine and a structural isomer of the well-known

antitubercular drug isoniazid.[1][2] Its identity is defined by the following identifiers.
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Identifier Value

IUPAC Name pyridine-2-carbohydrazide[1][3]

Synonyms
Picolinic Acid Hydrazide, 2-Pyridinecarboxylic

acid hydrazide, 2-Isoniazid[1][2]

CAS Number 1452-63-7[1]

Molecular Formula C₆H₇N₃O[1][4][5][6]

Molecular Weight 137.14 g/mol [1][5][7]

SMILES C1=CC=NC(=C1)C(=O)NN[1]

InChIKey BAQLNPIEFOYKNB-UHFFFAOYSA-N[1][6]

Physicochemical Properties
The physical and chemical properties of picolinohydrazide are crucial for its application in

synthesis and materials science. It typically presents as a white to off-white crystalline powder.

[3][8][9] For safe handling and storage, it should be kept in a dark place under an inert

atmosphere at room temperature.[4][9]

A summary of its key quantitative properties is provided in the table below.

Property Value

Melting Point 100 °C[2][10][11]

Density 1.244 g/cm³[10][11]

pKa (Predicted) 11.29 ± 0.10[2][11][12]

Solubility
Slightly soluble in DMSO and Methanol[2][11]

[12]

Synthesis and Reactivity
Picolinohydrazide is most commonly synthesized through the hydrazinolysis of a picolinic acid

ester, such as ethyl picolinate or methyl picolinate.[10][13] This reaction involves the
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nucleophilic attack of hydrazine hydrate on the ester's carbonyl group.
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Caption: General synthesis workflow for picolinohydrazide.

The hydrazide functional group is reactive and can undergo condensation reactions with

various aldehydes and ketones to form hydrazone derivatives.[14][15] This reactivity is

fundamental to its utility as a scaffold in medicinal chemistry.

Role in Drug Development and Research
Picolinohydrazide's structure, featuring multiple nitrogen and oxygen donor atoms, makes it a

versatile chelating agent for a wide range of metal ions.[10] This property is central to its

application in coordination chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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